1-Ethyl-2,6-dimethylpiperazine dihydrochloride

• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• IUPAC Name: 1-ethyl-2,6-dimethylpiperazine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-4-10-7(2)5-9-6-8(10)3;;/h7-9H,4-6H2,1-3H3;2*1H
• InChI Key: CCIWPJNDTVTIKI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(CNCC1C)C.Cl.Cl

Description

1-Ethyl-2,6-dimethylpiperazine dihydrochloride is a piperazine derivative characterized by an ethyl group at the 1-position and methyl groups at the 2- and 6-positions of the piperazine ring, with two hydrochloric acid counterions. Its molecular formula is C₈H₁₈Cl₂N₂ (molecular weight: 205.15 g/mol). Piperazine derivatives are widely studied for applications in drug discovery, particularly as building blocks for antitumor, antimicrobial, and central nervous system (CNS)-targeting agents .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number
1-Ethyl-2,6-dimethylpiperazine dihydrochloride	C₈H₁₈Cl₂N₂	205.15	1-ethyl, 2,6-dimethyl	162240-96-2
(2R,6R)-2,6-Dimethylpiperazine dihydrochloride	C₆H₁₆Cl₂N₂	187.11	2,6-dimethyl (stereospecific R,R)	162240-93-9
cis-2,6-Dimethylpiperazine dihydrochloride	C₆H₁₄Cl₂N₂	185.10	2,6-dimethyl (non-stereospecific)	75336-85-5
1-[3-(2-Methoxy-ethoxy)phenyl]piperazine dihydrochloride	C₁₃H₂₂Cl₂N₂O₂	309.23	Aromatic methoxy-ethoxy group	1187931-50-5
1-(1-Phenyl-cyclopropyl)-piperazine dihydrochloride	C₁₃H₂₀Cl₂N₂	275.22	Phenyl-cyclopropyl substituent	1263378-62-6

Key Observations:

• Substituent Bulk : The ethyl group in 1-Ethyl-2,6-dimethylpiperazine dihydrochloride increases steric hindrance compared to simpler methyl-substituted analogues like (2R,6R)-2,6-dimethylpiperazine dihydrochloride. This may reduce metabolic degradation but could limit bioavailability .
• Stereochemistry: The (2R,6R)-configuration in the dimethyl analogue enhances enantiomeric purity, which is critical for receptor-targeted drug design. In contrast, 1-Ethyl-2,6-dimethylpiperazine lacks stereochemical specificity, making it more suitable for non-chiral applications .
• Aromatic vs. Aliphatic Substituents : Compounds like 1-[3-(2-Methoxy-ethoxy)phenyl]piperazine dihydrochloride introduce aromaticity and polar ether linkages, improving solubility in aqueous media compared to aliphatic-substituted derivatives .

Physicochemical Properties

• Solubility : The dihydrochloride salt form enhances water solubility across all compounds. However, the ethyl and methyl substituents in 1-Ethyl-2,6-dimethylpiperazine dihydrochloride reduce hydrophobicity compared to phenyl-cyclopropyl derivatives (e.g., 1-(1-Phenyl-cyclopropyl)-piperazine dihydrochloride), which exhibit higher lipophilicity .
• Thermal Stability : Methyl and ethyl substituents generally improve thermal stability due to reduced ring strain. For example, (2R,6R)-2,6-dimethylpiperazine dihydrochloride has a melting point of ~250°C, whereas bulkier analogues like the phenyl-cyclopropyl derivative decompose at lower temperatures .